Cas no 857897-01-9 ([(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate)

[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate structure
857897-01-9 structure
Product name:[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate
CAS No:857897-01-9
MF:C25H36O7
MW:448.54914855957
CID:837077
PubChem ID:124222325

[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • 11,12-Di-O-acetyltenacigenin B
    • (2S)-2-[2-(2-Methoxyethoxy)ethoxy]-1-propanol
    • [(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8
    • 11α,12β-Di-O-acetyltenacigenin B
    • DA-59834
    • (6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl) acetate
    • [(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.0^{1,3.0^{3,7.0^{11,16]octadecan-9-yl] acetate
    • 857897-01-9
    • [ "" ]
    • [(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate
    • Inchi: 1S/C25H36O7/c1-13(26)18-8-11-25-23(18,5)21(31-15(3)28)19(30-14(2)27)20-22(4)9-7-17(29)12-16(22)6-10-24(20,25)32-25/h16-21,29H,6-12H2,1-5H3/t16-,17-,18-,19-,20+,21+,22-,23-,24-,25+/m0/s1
    • InChI Key: MIGQPMYRGFABCC-BIWLUZBDSA-N
    • SMILES: C[C@@]12[C@H](C(=O)C)CC[C@]31O[C@@]13CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1[C@@H]([C@H]2OC(=O)C)OC(=O)C)O

Computed Properties

  • Exact Mass: 448.24610348g/mol
  • Monoisotopic Mass: 448.24610348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 554.2±50.0 °C at 760 mmHg
  • Flash Point: 181.6±23.6 °C
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C

[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate Security Information

[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D87580-5mg
(2S)-2-[2-(2-Methoxyethoxy)ethoxy]-1-propanol
857897-01-9 ,HPLC≥98%
5mg
¥5600.0 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2577-1 mg
11,12-Di-O-acetyltenacigenin B
857897-01-9
1mg
¥2835.00 2022-04-26
TargetMol Chemicals
TN2577-5 mg
11,12-Di-O-acetyltenacigenin B
857897-01-9 98%
5mg
¥ 3,940 2023-07-11
A2B Chem LLC
AH54257-5mg
11,12-Di-O-acetyltenacigenin B
857897-01-9 98.5%
5mg
$702.00 2024-04-19
TargetMol Chemicals
TN2577-5mg
11,12-Di-O-acetyltenacigenin B
857897-01-9
5mg
¥ 3940 2024-07-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2577-1 mL * 10 mM (in DMSO)
11,12-Di-O-acetyltenacigenin B
857897-01-9
1 mL * 10 mM (in DMSO)
¥ 4040 2023-09-08
TargetMol Chemicals
TN2577-1 ml * 10 mm
11,12-Di-O-acetyltenacigenin B
857897-01-9
1 ml * 10 mm
¥ 4040 2024-07-24
TargetMol Chemicals
TN2577-5mg
11,12-Di-O-acetyltenacigenin B
857897-01-9
5mg
¥ 3940 2024-07-24
TargetMol Chemicals
TN2577-1 ml * 10 mm
11,12-Di-O-acetyltenacigenin B
857897-01-9
1 ml * 10 mm
¥ 4040 2024-07-20

[(1R,3S,6S,7R,8R,9R,10R,11R,14R,16R)-6-Acetyl-8-acetyloxy-14-hydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] acetate Related Literature

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